Metoclopramide N-Oxide
Overview
Description
Metoclopramide N-Oxide is a compound with the molecular formula C14H22ClN3O3 . It is a derivative of Metoclopramide, which is commonly used to treat and prevent nausea and vomiting, help with emptying of the stomach in people with delayed stomach emptying, and help with gastroesophageal reflux disease .
Synthesis Analysis
The synthesis of Metoclopramide N-Oxide involves the N-oxidation reaction . The titrimetric method was based on the N-oxidation reaction involving the use of potassium hydrogen peroxymonosulfate and subsequent iodometric back titration of a known residual reagent .
Molecular Structure Analysis
The molecular structure of Metoclopramide N-Oxide consists of 14 carbon atoms, 22 hydrogen atoms, one chlorine atom, three nitrogen atoms, and three oxygen atoms . The average mass is 315.796 Da and the monoisotopic mass is 315.134979 Da .
Scientific Research Applications
Pharmacokinetic Studies
- Metabolism and Inhibitory Effects: Metoclopramide is metabolized by cytochrome P450 enzymes, particularly CYP2D6. It also exhibits inhibitory effects on this enzyme, indicating potential drug interactions (Desta et al., 2001).
Radiopharmaceutical Research
- Radiosynthesis for Clinical Studies: Research on the radiosterilization of drugs like metoclopramide, using radioprotective excipients, highlights the potential for developing stable radiopharmaceuticals for clinical applications (Aubert Maquille et al., 2008).
Neurological Effects
- Impact on Cerebral Blood Flow and Functional Connectivity: Studies exploring the effects of metoclopramide on brain metabolism, including changes in cerebral blood flow and functional connectivity, contribute to understanding its neurological implications (Fernández-Seara et al., 2011).
Formulation and Delivery
- Development of Solid Lipid Nanoparticles: Research into the formulation of metoclopramide into solid lipid nanoparticles for rectal suppository suggests novel delivery methods, particularly for nausea and vomiting treatment (Mohamed et al., 2013).
Analytical and Detection Techniques
- Voltammetric Analysis for Pharmaceutical Formulation: Studies have been conducted on the voltammetric analysis and determination of metoclopramide, which can aid in quality control and real sample analysis in pharmaceutical formulations (Abbar et al., 2020).
Toxicology and Safety
- Exploring Toxicity and Safety in Various Populations: Investigations into the safety of metoclopramide during pregnancy and its effects on birth outcomes provide crucial data for its clinical use (Pasternak et al., 2013).
Safety And Hazards
Future Directions
Metoclopramide, the parent compound of Metoclopramide N-Oxide, is commonly used in the treatment of various gastrointestinal disorders and to prevent nausea and vomiting . Future research could explore the potential uses of Metoclopramide N-Oxide in similar medical applications. Additionally, more studies are needed to fully understand the synthesis, chemical reactions, and physical and chemical properties of Metoclopramide N-Oxide .
properties
IUPAC Name |
2-[(4-amino-5-chloro-2-methoxybenzoyl)amino]-N,N-diethylethanamine oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22ClN3O3/c1-4-18(20,5-2)7-6-17-14(19)10-8-11(15)12(16)9-13(10)21-3/h8-9H,4-7,16H2,1-3H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEJQXOWYPGUAMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](CC)(CCNC(=O)C1=CC(=C(C=C1OC)N)Cl)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70169072 |
Source
|
| Record name | Metoclopramide N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70169072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Metoclopramide N-Oxide | |
CAS RN |
171367-22-9 |
Source
|
| Record name | Metoclopramide N-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0171367229 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Metoclopramide N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70169072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | METOCLOPRAMIDE N-OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BJZ32Z23QS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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